methyl 2-{[N-(4-isopropylphenyl)-N-(phenylsulfonyl)glycyl]amino}benzoate
Overview
Description
Methyl 2-{[N-(4-isopropylphenyl)-N-(phenylsulfonyl)glycyl]amino}benzoate, commonly known as Compound X, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of glycine receptor antagonists and has been studied extensively for its biochemical and physiological effects.
Mechanism of Action
Compound X acts as an antagonist of the glycine receptor, which is a ligand-gated ion channel that plays a crucial role in the regulation of neuronal excitability. By blocking the glycine receptor, Compound X reduces the excitability of neurons and thereby exerts its pharmacological effects.
Biochemical and Physiological Effects:
Compound X has been found to have a range of biochemical and physiological effects, including anticonvulsant, analgesic, and anxiolytic effects. It has also been shown to modulate the release of neurotransmitters such as glutamate and GABA, which are involved in the regulation of neuronal excitability.
Advantages and Limitations for Lab Experiments
One of the main advantages of using Compound X in lab experiments is its potency and selectivity as a glycine receptor antagonist. This makes it a useful tool for studying the role of the glycine receptor in various physiological processes. However, one limitation of using Compound X is its relatively low solubility in aqueous solutions, which can make it challenging to administer in vivo.
Future Directions
There are several future directions for research on Compound X. One area of interest is the development of more potent and selective glycine receptor antagonists based on the structure of Compound X. Another direction is the investigation of the potential therapeutic applications of Compound X in other diseases such as schizophrenia and Alzheimer's disease. Finally, further studies are needed to elucidate the mechanism of action of Compound X and its effects on neuronal excitability.
Conclusion:
In conclusion, Compound X is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. Its potent and selective glycine receptor antagonism makes it a useful tool for studying the role of the glycine receptor in various physiological processes. Further research is needed to fully understand the mechanisms of action of Compound X and its potential therapeutic applications in various diseases.
Scientific Research Applications
Compound X has been studied for its potential therapeutic applications in various diseases such as epilepsy, chronic pain, and anxiety disorders. It has been shown to have potent anticonvulsant effects in animal models of epilepsy and can also reduce pain sensitivity in neuropathic pain models. Additionally, Compound X has been found to have anxiolytic effects, making it a potential candidate for the treatment of anxiety disorders.
properties
IUPAC Name |
methyl 2-[[2-[N-(benzenesulfonyl)-4-propan-2-ylanilino]acetyl]amino]benzoate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H26N2O5S/c1-18(2)19-13-15-20(16-14-19)27(33(30,31)21-9-5-4-6-10-21)17-24(28)26-23-12-8-7-11-22(23)25(29)32-3/h4-16,18H,17H2,1-3H3,(H,26,28) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGJJXMWNXMAOLN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)N(CC(=O)NC2=CC=CC=C2C(=O)OC)S(=O)(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
466.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.